Cas no 957121-13-0 (N-(4-Fluorophenyl) 4-boronobenzenesulfonamide)

• Product Name: N-(4-Fluorophenyl) 4-boronobenzenesulfonamide
• CAS No: 957121-13-0
• MF: C₁₂H₁₁BFNO₄S
• MW: 295.094445466995
• MDL: MFCD09800889
• CID: 856196
• PubChem ID: 44717721
• Update Time: 2025-11-02

N-(4-Fluorophenyl) 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-FLUOROPHENYL) 4-BORONOBENZENESULFONAMIDE
• (4-(N-(4-Fluorophenyl)sulfamoyl)phenyl)boronic acid
• 4-(4-Fluorophenylsulfamoyl)benzeneboronic acid
• (4-(N-(4-Fluorophenyl)sulfamoyl)-phenyl)boronic acid
• [4-[(4-fluorophenyl)sulfamoyl]phenyl]boronic acid
• 4-(N-(4-fluorophenyl)sulfamoyl)phenylboronic acid
• {4-[(4-Fluorophenyl)sulfamoyl]phenyl}boronic acid
• C12H11BFNO4S
• MFWQIJUPTCPQPU-UHFFFAOYSA-N
• PC8049
• AX8230483
• ST24020511
• V9829
• N-(4-Fluorophenyl)4
• AS-66509
• 957121-13-0
• SB82458
• MFCD09800889
• DTXSID40660309
• SCHEMBL15208748
• 4-[N-(4-Fluorophenyl)sulphamoyl]benzeneboronic acid
• (4-(N-(4-Fluorophenyl)sulfamoyl)phenyl)boronicacid
• AKOS015833536
• CS-0175061
• 4-(N-(4-fluorophenyl)sulfamoyl)-phenylboronic acid
• D93642
• 4-[(4-fluorophenyl)sulfamoyl]phenylboronic acid
• DB-343586
• N-(4-Fluorophenyl) 4-boronobenzenesulfonamide

• MDL： MFCD09800889
• Inchi： 1S/C12H11BFNO4S/c14-10-3-5-11(6-4-10)15-20(18,19)12-7-1-9(2-8-12)13(16)17/h1-8,15-17H
• InChI Key： MFWQIJUPTCPQPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 295.04900
• Monoisotopic Mass: 295.0485873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• PSA: 95.01000
• LogP: 1.46010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Fluorophenyl) 4-boronobenzenesulfonamide

N-(4-Fluorophenyl) 4-boronobenzenesulfonamide (CAS 957121-13-0): A Versatile Boronic Acid Derivative for Pharmaceutical and Material Science Applications

N-(4-Fluorophenyl) 4-boronobenzenesulfonamide (CAS 957121-13-0) is an important boronic acid derivative that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This compound, with its sulfonamide and fluorophenyl functional groups, serves as a valuable building block in medicinal chemistry and materials science. The presence of both boronic acid and sulfonamide moieties makes it particularly interesting for researchers working on enzyme inhibitors, bioconjugation, and molecular recognition systems.

The growing interest in boron-containing compounds in pharmaceutical research has positioned N-(4-Fluorophenyl) 4-boronobenzenesulfonamide as a compound of significant potential. Recent studies highlight its utility in developing protease inhibitors, particularly against targets like SARS-CoV-2 main protease, where boronic acid derivatives have shown promising activity. The fluorine atom in its structure enhances metabolic stability, making it attractive for drug design applications where improved pharmacokinetics are desired.

From a synthetic chemistry perspective, CAS 957121-13-0 offers several advantages. The boronic acid group enables various cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are fundamental in creating complex molecular architectures. Meanwhile, the sulfonamide functionality provides opportunities for hydrogen bonding interactions, crucial for protein-ligand binding in drug discovery. These features make it a versatile intermediate for constructing more complex molecules with potential biological activity.

In material science applications, N-(4-Fluorophenyl) 4-boronobenzenesulfonamide has shown promise in the development of functional polymers and sensors. The boronic acid moiety can form reversible covalent bonds with diols, enabling the creation of glucose-responsive materials for medical devices. Additionally, its incorporation into organic electronic materials has been explored due to the electron-withdrawing nature of both the sulfonamide and fluorine groups, which can modify charge transport properties.

The stability and handling characteristics of CAS 957121-13-0 make it particularly attractive for industrial applications. Unlike some boronic acid derivatives that are moisture-sensitive, this compound demonstrates good stability under standard laboratory conditions. This property, combined with its relatively straightforward synthesis from commercially available starting materials, has contributed to its growing popularity in both academic and industrial research settings.

Recent advances in click chemistry and bioorthogonal reactions have opened new possibilities for utilizing N-(4-Fluorophenyl) 4-boronobenzenesulfonamide in bioconjugation strategies. The compound's ability to participate in boronate ester formation with various diols makes it valuable for creating stable linkages under physiological conditions. This has particular relevance in antibody-drug conjugate development and diagnostic probe design, where selective and stable conjugation is crucial.

Quality control and characterization of CAS 957121-13-0 typically involve advanced analytical techniques. NMR spectroscopy (particularly 11B NMR and 19F NMR) provides detailed structural information, while HPLC and mass spectrometry ensure purity and confirm molecular weight. These analytical methods are essential for researchers who require high-purity material for sensitive applications such as biological screening or material fabrication.

The commercial availability of N-(4-Fluorophenyl) 4-boronobenzenesulfonamide from specialty chemical suppliers has increased in recent years, reflecting growing demand. Current market trends show particular interest from pharmaceutical companies exploring boron-based therapeutics and diagnostic developers working on molecular imaging probes. The compound's price point and availability in various quantities make it accessible for both small-scale academic research and larger industrial applications.

Future research directions for CAS 957121-13-0 are likely to focus on expanding its applications in targeted drug delivery systems and smart materials. The combination of boronic acid chemistry with the sulfonamide pharmacophore offers unique opportunities for creating pH-responsive or analyte-sensitive systems. Additionally, its potential in covalent organic frameworks (COFs) and other advanced materials is an area of active investigation, particularly for gas storage or separation technologies.

For researchers considering working with N-(4-Fluorophenyl) 4-boronobenzenesulfonamide, proper handling procedures should be followed despite its relative stability. Standard laboratory practices for handling organic compounds apply, including the use of appropriate personal protective equipment and proper ventilation. While not classified as highly hazardous, material safety data sheets should always be consulted before beginning work with this or any chemical compound.

The synthesis of derivatives based on CAS 957121-13-0 continues to be an active area of research. Modifications to the fluorophenyl ring or the boronic acid group can yield compounds with varied physical and biological properties. These structural modifications are particularly valuable in structure-activity relationship studies for drug discovery or in tuning material properties for specific applications in optoelectronics or catalysis.

In conclusion, N-(4-Fluorophenyl) 4-boronobenzenesulfonamide (CAS 957121-13-0) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups, stability, and reactivity make it valuable for pharmaceutical research, materials development, and chemical biology applications. As interest in boron chemistry continues to grow and new applications emerge, this compound is likely to remain an important tool for researchers seeking to develop innovative solutions in medicine and materials science.